(S)-Octahydropyrazino[2,1-C][1,4]oxazine dihydrochloride
Overview
Description
Oxazines are heterocyclic organic compounds containing one oxygen and one nitrogen atom in a cyclohexa-1,4-diene ring (a doubly unsaturated six-membered ring). Isomers exist depending on the relative position of the heteroatoms and relative position of the double bonds .
Synthesis Analysis
The fundamental heterocyclic compound 1,4-oxazine has been generated using FVP. It is the first parent heterocycle among all the possible isomeric oxazines, thiazines and their heavier atom analogues to be characterised spectroscopically .
Molecular Structure Analysis
1,4-Oxazine is shown to exist in solution entirely as the 4 H -isomer . X-ray structure determination of the N -Boc precursor shows significant deviations from theoretically predicted geometric parameters .
Chemical Reactions Analysis
1,4-Oxazine is not at all stable and decomposes in CDCl3 solution to give brown insoluble, probably polymeric, products with a half-life at RT of about one hour .
Scientific Research Applications
ROMK Inhibition
The compound has been explored for its potential in inhibiting Renal Outer Medullary Potassium (ROMK) channels. A study found that derivatives based on the octahydropyrazino[2,1-c][1,4]oxazine scaffold exhibited improved ROMK/hERG selectivity. These derivatives did not evoke QTc prolongation in an in vivo cardiovascular dog model, suggesting their safety profile in cardiac function (Zhu et al., 2016).
Stereochemical Studies
Research on the stereochemistry of derivatives of octahydropyrazino[2,1-c][1,4]oxazine and related compounds has been conducted. Such studies are crucial for understanding the molecular configurations and potential biological interactions of these compounds (Cahill & Crabb, 1972).
Heterocyclic Synthesis
The compound has been utilized in the synthesis of diverse heterocyclic structures. For example, its multifunctionalized 2-azadiene system was used in cycloaddition reactions to obtain pyridine or pyrazine derivatives, demonstrating its versatility in organic synthesis (Hoornaert, 2010).
Synthesis of Controlled Stereochemistry Derivatives
Researchers have developed methods for the synthesis of disubstituted pyrazino-oxazines with controlled stereochemistry. This advancement is significant for producing compounds with specific molecular orientations, which can be critical in pharmaceutical applications (Ručilová et al., 2017).
Exploration of Chemical Space
The octahydropyrazino[2,1-c][1,4]oxazine structure has been part of a broader exploration of unconquered chemical space in heterocyclic chemistry. Such research expands the boundaries of known chemical structures and their potential applications (Thorimbert et al., 2018).
Mechanism of Action
Target of Action
It’s known that oxazine derivatives can serve as functional kernels to construct single-molecule switches . They can link appropriate conjugated molecules to carbon electrodes .
Mode of Action
The compound interacts with its targets through a process called de/rehydrogenation of 1,4-oxazine linkers . This process efficiently switches single-molecule junctions between a low-conducting and a high-conducting state . The change is attributed to the modified energy gap of the central molecule as well as the charge rearrangement at the molecule–electrode interfaces .
Biochemical Pathways
It’s known that the de/rehydrogenation of 1,4-oxazine linkers can efficiently switch single-molecule junctions between different conducting states . This suggests that the compound may influence electron transport pathways.
Result of Action
The result of the compound’s action is a switch in the conductance state of single-molecule junctions . This switch is realized through an intramolecular proton transfer reaction, which can achieve a maximum ON/OFF current ratio as high as 1.5 × 10^3 .
Action Environment
The action of (S)-Octahydropyrazino[2,1-C][1,4]oxazine dihydrochloride can be influenced by environmental factors. For instance, an electrostatic gate field can control the proton transfer process, allowing specific conductance states to be selected . .
properties
IUPAC Name |
(9aS)-1,3,4,6,7,8,9,9a-octahydropyrazino[2,1-c][1,4]oxazine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O.2ClH/c1-2-9-3-4-10-6-7(9)5-8-1;;/h7-8H,1-6H2;2*1H/t7-;;/m0../s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTFPIALZQJURCZ-KLXURFKVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCOCC2CN1.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN2CCOC[C@@H]2CN1.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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